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Compound of Interest

Compound Name: 2,5-Bis(trimethylstannyl)thiophene

Cat. No.: B1590012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and
synthetic protocols for 2,5-Bis(trimethylstannyl)thiophene, a key building block in the field of
materials science.

Core Characterization Data

2,5-Bis(trimethylstannyl)thiophene is a bifunctional organotin compound widely utilized in the
synthesis of conjugated polymers for organic electronics.[1] Its symmetrical structure, with
trimethylstannyl groups at the 2 and 5 positions of the thiophene ring, makes it an ideal
monomer for cross-coupling reactions.[1]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2,5-Bis(trimethylstannyl)thiophene are

summarized in the table below.
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Property Value Reference
1213BI4151elr7181e1oit
P 86134.26.1 [LI21B1AINeI7 81N 0][11]
[L2][13][14][15][16][17]
Molecular Formula C10H20SSn2 [3][6][11]
Molecular Weight 409.75 g/mol [31[6]
White to light yellow powder or
Appearance [4][12]
crystals
Melting Point 93-102 °C
Boiling Point 311.5 £ 52.0 °C (Predicted) [5]
N Practically insoluble in water
Solubility [2][11]
(0.032 g/L at 25 °C)
Purity >98.0% (GC) [4]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the structure and purity of 2,5-

Bis(trimethylstannyl)thiophene.

Spectroscopy

Data

Reference

1H NMR

In de-DMSO: 7.34 ppm (s, 2H,
Thiophene-H), 0.32 ppm (s,
18H, (CHs)3Sn-)

[3]

13C NMR

In de-DMSO: 143.25 ppm,
136.39 ppm, -7.34 ppm

[3]

FT-IR

Key vibrational bands include
C-H stretching of the
thiophene ring (3100-3000
cm~1) and Sn-C stretching and

rocking vibrations.
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Experimental Protocols
Synthesis of 2,5-Bis(trimethylstannyl)thiophene

The most common method for synthesizing 2,5-Bis(trimethylstannyl)thiophene is through a
directed lithiation of thiophene followed by stannylation.

Experimental Workflow: Synthesis of 2,5-Bis(trimethylstannyl)thiophene

Step 1: Dilithiation of Thiophene
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Click to download full resolution via product page
Caption: Workflow for the synthesis of 2,5-Bis(trimethylstannyl)thiophene.
Detailed Protocol:[3]

e To a solution of tetramethylethylenediamine (TMEDA, 3.0 mL, 20.0 mmol) and thiophene
(2.3 mL, 10 mmol) in hexane (30 mL) at 0 °C under a nitrogen atmosphere, n-buty! lithium
(8.0 mL, 20.0 mmol, 2.5 M in n-hexane) is added dropwise.

e The reaction mixture is then heated to reflux for 1 hour.

 After cooling to 0 °C, trimethyltin chloride is slowly added.

e The reaction is allowed to warm to room temperature.

e An aqueous work-up is performed, followed by extraction with an organic solvent.

e The organic layers are collected, dried over anhydrous NazSOa4, and the solvent is removed
under reduced pressure to yield a white solid.

e The crude product is purified by recrystallization from ethanol.

Application in Stille Cross-Coupling Polymerization

2,5-Bis(trimethylstannyl)thiophene is a key monomer in Stille cross-coupling reactions to
synthesize conjugated polymers.

Experimental Workflow: Stille Cross-Coupling Polymerization
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Caption: General workflow for Stille cross-coupling polymerization.
General Protocol:[5]

e In a flame-dried Schlenk flask under an inert atmosphere, dissolve 2,5-
bis(trimethylstannyl)thiophene (1.0 eq) and a dihaloaromatic comonomer (1.0 eq) in

anhydrous toluene.

 In a separate flask, prepare the palladium catalyst, for example, by dissolving
tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s, 0.01-0.02 eq) and a phosphine ligand
such as tri(o-tolyl)phosphine (P(o-tol)s, 0.04-0.08 eq) in anhydrous toluene.

¢ Add the catalyst solution to the monomer solution.
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» Degas the reaction mixture through several freeze-pump-thaw cycles.

e Heat the mixture to reflux (approximately 110 °C for toluene) and stir for 24-48 hours under
an inert atmosphere.

 After cooling, precipitate the polymer by pouring the reaction mixture into methanol.

o Collect the polymer by filtration and purify it further, typically by Soxhlet extraction, to remove
catalyst residues and oligomers.

Biological Activity and Signaling Pathways

Current literature primarily focuses on the application of 2,5-Bis(trimethylstannyl)thiophene
in materials science. There is no significant information available regarding its biological activity
or its interaction with specific signaling pathways. Its use is intended for research in organic
electronics and not for human or veterinary applications.[1]

Safety Information

2,5-Bis(trimethylstannyl)thiophene is a hazardous substance and should be handled with
appropriate safety precautions.
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Hazard Statement Precautionary Statement
H300+H310+H330: Fatal if swallowed, in P260: Do not breathe
contact with skin or if inhaled. dust/fume/gas/mist/vapors/spray.

H410: Very toxic to aquatic life with long lasting P262: Do not get in eyes, on skin, or on

effects. clothing.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective

clothing.

P301+P310+P330: IF SWALLOWED:
Immediately call a POISON CENTER/doctor.

Rinse mouth.

P302+P352+P310: IF ON SKIN: Wash with
plenty of water. Immediately call a POISON
CENTER/doctor.

P304+P340+P310: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. Immediately call a POISON
CENTER/doctor.

P391: Collect spillage.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

This information is for guidance only. Always refer to the latest Safety Data Sheet (SDS) before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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